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Compound of Interest

Compound Name: Pentadecan-8-amine

CAS No.: 18618-64-9

Cat. No.: B176425

Get Quote

Long-chain secondary amines, such as 1-heptyl-octylamine (also known as N-heptyloctan-1-

amine), represent a class of compounds with significant utility across various scientific

domains. As dialkylamines, they serve as crucial intermediates in organic synthesis, building

blocks for functional materials, and components in the formulation of agrochemicals and

pharmaceuticals.[1] Their molecular structure, characterized by a polar secondary amine head

and extensive nonpolar alkyl chains, imparts amphiphilic properties that are critical to their

function.

For researchers, scientists, and drug development professionals, a thorough understanding of

the physicochemical properties of 1-heptyl-octylamine is paramount. These properties—

including lipophilicity (logP), ionization constant (pKa), solubility, and thermal characteristics—

govern the compound's behavior in both chemical and biological systems. They directly

influence reaction kinetics, formulation stability, and, in the context of drug discovery, the

absorption, distribution, metabolism, and excretion (ADME) profile of parent molecules.[2][3]

This guide provides a comprehensive overview of the core physicochemical properties of 1-

heptyl-octylamine. Where experimental data is not publicly available, this document presents

authoritative computational data and details robust, field-proven experimental protocols for their
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determination. This approach is designed to empower researchers to generate the precise data

required for their specific applications, ensuring both scientific integrity and project success.

Chemical Identity and Core Molecular Properties
The foundational step in characterizing any chemical entity is to establish its identity and

fundamental molecular properties. 1-Heptyl-octylamine is a secondary amine with a total of 15

carbon atoms.
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Setup Titration Apparatus
(Burette with HCl, pH probe in sample)
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(Add titrant in small increments)

Record pH after each
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Repeat until past
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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